Cas no 2828439-39-8 ((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(thiazolidin-3-yl)methanone)

• Product Name: (4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(thiazolidin-3-yl)methanone
• CAS No: 2828439-39-8
• MF: C₁₆H₂₂BNO₃S
• MW: 319.23
• CID: 5140790
• PubChem ID: 162639801
• Update Time: 2026-03-03

(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(thiazolidin-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 2828439-39-8
• 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoyl]-1,3-thiazolidine
• [4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-(1,3-thiazolidin-3-yl)methanone
• F76286
• (4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(thiazolidin-3-yl)methanone

• Inchi： 1S/C16H22BNO3S/c1-15(2)16(3,4)21-17(20-15)13-7-5-12(6-8-13)14(19)18-9-10-22-11-18/h5-8H,9-11H2,1-4H3
• InChI Key： DBZZIVLBWDFEFT-UHFFFAOYSA-N
• SMILES： C1C=C(B2OC(C)(C)C(C)(C)O2)C=CC=1C(=O)N1CCSC1

Computed Properties

• Exact Mass: 319.1413449g/mol
• Monoisotopic Mass: 319.1413449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.1Ų

Additional information on (4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(thiazolidin-3-yl)methanone

Recent Advances in the Study of (4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(thiazolidin-3-yl)methanone (CAS: 2828439-39-8)

The compound (4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(thiazolidin-3-yl)methanone (CAS: 2828439-39-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have highlighted the role of this compound as a versatile intermediate in the synthesis of boron-containing bioactive molecules. The presence of the dioxaborolane moiety makes it particularly valuable for Suzuki-Miyaura cross-coupling reactions, a widely used method in the construction of complex organic molecules. Researchers have successfully employed this compound in the synthesis of novel kinase inhibitors, demonstrating its utility in medicinal chemistry.

In terms of biological activity, preliminary investigations have revealed that (4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(thiazolidin-3-yl)methanone exhibits promising inhibitory effects against several protein kinases involved in cancer progression. Specifically, it has shown moderate activity against EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor), suggesting its potential as a lead compound for the development of anti-cancer agents.

Further pharmacological studies have explored the compound's mechanism of action at the molecular level. Computational docking simulations indicate that the thiazolidinone ring system interacts with key amino acid residues in the ATP-binding pocket of target kinases, while the boronic ester moiety may contribute to improved binding affinity and selectivity. These findings provide valuable insights for structure-activity relationship (SAR) optimization efforts.

The compound's physicochemical properties have also been characterized in recent research. Studies report favorable solubility profiles in common organic solvents, which is advantageous for formulation development. Additionally, its stability under physiological conditions has been investigated, with results suggesting reasonable metabolic stability that could be further optimized through structural modifications.

Recent patent literature indicates growing commercial interest in this compound and its derivatives. Several pharmaceutical companies have filed patents covering its use in combination therapies and as part of drug discovery platforms. This trend underscores the compound's potential as a valuable building block in medicinal chemistry.

In conclusion, (4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(thiazolidin-3-yl)methanone represents an important chemical entity with multiple applications in drug discovery. Current research efforts are focused on expanding its utility through structural diversification and exploring its full pharmacological potential. Future studies will likely investigate its in vivo efficacy and safety profile, paving the way for potential clinical applications.